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Compound of Interest

Compound Name: TD1092 intermediate-1

Cat. No.: B15554908

Disclaimer: Publicly available scientific literature and databases do not contain information on a
compound specifically designated as "TD1092 intermediate-1". The designation "TD1092" has
been attributed to at least two distinct chemical entities: a pan-IAP (Inhibitor of Apoptosis
Proteins) degrader and a macrocyclic chelator for rare earth elements. This guide presents the
available solubility and stability data for both of these compounds to provide a comprehensive
overview for researchers, scientists, and drug development professionals.

Part 1: TD1092 as a Pan-IAP Degrader (PROTAC)

TD1092, in the context of cancer research, is a pan-IAP degrader that functions as a
Proteolysis-Targeting Chimera (PROTAC). It induces the degradation of clAP1, clAP2, and
XIAP, leading to the activation of caspases and promoting apoptosis in cancer cells.[1][2] This
compound has been shown to inhibit the TNFa-mediated NF-kB pathway.[1]

Solubility Data

Quantitative aqueous solubility data for the pan-IAP degrader TD1092 is not readily available in
the public domain. However, information from chemical suppliers provides some qualitative
solubility information.
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Solvent Solubility Concentration
DMSO Soluble (saturation unknown) -10 mM

-5mM

-1mM

Table 1: Solubility of Pan-IAP Degrader TD1092. Data sourced from MedchemExpress.[1]

Stability Data

Detailed stability studies for TD1092 have not been published. However, storage
recommendations for stock solutions provide an indication of its stability under specific

conditions.
Storage .
Solvent Duration Notes
Temperature
Protect from light.
Aliquot to prevent
DMSO -80°C 6 months
repeated freeze-thaw
cycles.
DMSO -20°C 1 month Protect from light.

Table 2: Storage and Stability of Pan-IAP Degrader TD1092 Stock Solutions. Data sourced
from MedchemExpress.[1]

General Experimental Protocol for PROTAC Stability
Assessment

The following is a general protocol for assessing the stability of a PROTAC like TD1092 in a
relevant biological matrix, such as human plasma.

o Materials:

o PROTAC stock solution (e.g., 10 mM in DMSO)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.medchemexpress.com/td1092.html
https://www.medchemexpress.com/td1092.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

[e]

Human plasma (or other relevant biological matrix)

o

Phosphate-buffered saline (PBS), pH 7.4

[¢]

Acetonitrile with an internal standard (e.g., a structurally similar, stable compound)

[¢]

LC-MS/MS system

Procedure:

1. Spike the PROTAC from the stock solution into pre-warmed (37°C) human plasma to a
final concentration of 1 uM.

2. Incubate the plasma sample at 37°C.

3. At various time points (e.g., 0, 10, 30, 60, 90, 120 minutes), withdraw an aliquot of the
plasma sample.

4. Immediately quench the reaction by adding the plasma aliquot to a 4-fold excess of cold
acetonitrile containing the internal standard.

5. Vortex the mixture to precipitate plasma proteins.

6. Centrifuge the sample at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the
precipitated proteins.

7. Transfer the supernatant to a new tube or a 96-well plate for analysis.

8. Analyze the concentration of the remaining PROTAC in the supernatant by LC-MS/MS.

Data Analysis:

o Calculate the percentage of the PROTAC remaining at each time point relative to the 0-
minute time point.

o Plot the percentage of remaining PROTAC against time to determine the degradation
profile.
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Sample Preparation

PROTAC Stock (DMSO) Human Plasma (37°C)

Spike PROTAC into Plasma

Incubation & Sampling

Incubate at 37°C

Aliquot at Time Points
(0, 10, 30, 60, 90 min)

Anvsis

Quench with Acetonitrile
+ Internal Standard

i

Centrifuge

i

Collect Supernatant

:

LC-MS/MS Analysis

Calculate % Remaining vs. Time
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Preparation

[Metal]-TD1092 Complex EDTA Solution (Excess)

Mix Complex and EDTA

Incubation & Sampling

Incubate at 37°C

Aliquot at Time Points

Anw/sis

Spot on ITLC Strip

'

Develop with Mobile Phase

'

Radio-TLC Scan

Result

Calculate % Intact Complex
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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